Cas no 885271-57-8 (1-Boc-3-bromo-5-fluoro-indazole)

1-Boc-3-bromo-5-fluoro-indazole is a versatile heterocyclic building block used in pharmaceutical and agrochemical research. The compound features a Boc-protected indazole core with bromo and fluoro substituents at the 3- and 5-positions, respectively, enabling selective functionalization via cross-coupling or nucleophilic substitution reactions. The Boc group enhances stability and facilitates deprotection under mild acidic conditions, making it suitable for stepwise synthesis. Its halogenated structure allows for further derivatization, particularly in the development of biologically active molecules. The compound is characterized by high purity and consistent reactivity, making it a reliable intermediate in medicinal chemistry and material science applications. Proper handling under inert conditions is recommended to preserve its integrity.
1-Boc-3-bromo-5-fluoro-indazole structure
885271-57-8 structure
Product Name:1-Boc-3-bromo-5-fluoro-indazole
CAS No:885271-57-8
MF:C12H12BrFN2O2
MW:315.138285636902
MDL:MFCD06739131
CID:710832
PubChem ID:44203206
Update Time:2025-06-07

1-Boc-3-bromo-5-fluoro-indazole Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-bromo-5-fluoro-1H-indazole-1-carboxylate
    • 1-Boc-3-bromo-5-fluoroindazole
    • 1-Boc-3-bromo-5-fluoro-indazole
    • 1H-Indazole-1-carboxylicacid, 3-bromo-5-fluoro-, 1,1-dimethylethyl ester
    • tert-butyl 3-bromo-5-fluoroindazole-1-carboxylate
    • C12H12BrFN2O2
    • UNNULYRTIBIRPK-UHFFFAOYSA-N
    • FCH2811310
    • AB28667
    • AX8024495
    • ST24049805
    • Y5605
    • 3-Bromo-5-fluoroindazole-1-carboxylic acid
    • 1,1-Dimethylethyl 3-bromo-5-fluoro-1H-indazole-1-carboxylate (ACI)
    • 3-Bromo-5-fluoroindazole-1-carboxylic acid tert-butyl ester
    • J-524529
    • 885271-57-8
    • DTXSID50657886
    • tert-Butyl3-bromo-5-fluoro-1H-indazole-1-carboxylate
    • DS-17648
    • DB-077393
    • MFCD06739131
    • 3-BROMO-5-FLUORO-INDAZOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • CS-0041033
    • AKOS016003418
    • SCHEMBL15541538
    • MDL： MFCD06739131
    • Inchi： 1S/C12H12BrFN2O2/c1-12(2,3)18-11(17)16-9-5-4-7(14)6-8(9)10(13)15-16/h4-6H,1-3H3
    • InChI Key： UNNULYRTIBIRPK-UHFFFAOYSA-N
    • SMILES： O=C(N1C2C(=CC(=CC=2)F)C(Br)=N1)OC(C)(C)C

Computed Properties

  • Exact Mass: 314.00700
  • Monoisotopic Mass: 314.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4
  • Topological Polar Surface Area: 44.1

Experimental Properties

  • PSA: 44.12000
  • LogP: 3.72110

1-Boc-3-bromo-5-fluoro-indazole Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LC165-250mg
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
45R0266-500mg
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 885271-57-8 98%
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
45R0266-25g
1-Boc-3-bromo-5-fluoro-indazole
 885271-57-8 98%
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Fluorochem
224284-250mg
tert-Butyl 3-bromo-5-fluoro-1H-indazole-1-carboxylate
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 ￡24.00 2022-02-28
Fluorochem
224284-1g
tert-Butyl 3-bromo-5-fluoro-1H-indazole-1-carboxylate
 885271-57-8 95%
1g
 ￡48.00 2022-02-28

1-Boc-3-bromo-5-fluoro-indazole Suppliers

Amadis Chemical Company Limited
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(CAS:885271-57-8)1-Boc-3-bromo-5-fluoro-indazole
Order Number:A862122
Stock Status:in Stock
Quantity:250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:33
Price ($):208.0/430.0/1328.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:885271-57-8)1-Boc-3-bromo-5-fluoro-indazole
A862122
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):208.0/430.0/1328.0
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